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Compound of Interest

Compound Name: 5-Bromo-2-chlorophenol

Cat. No.: B068879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 5-Bromo-2-chlorophenol, a
halogenated aromatic compound with significant applications in synthetic chemistry. It serves

as a crucial intermediate for the development of novel pharmaceutical and agrochemical

agents. This guide details its chemical identity, physicochemical properties, a validated

synthesis protocol with corresponding characterization data, and its potential role in drug

discovery.

Chemical Identity and Properties
The formal IUPAC name for this compound is 5-Bromo-2-chlorophenol.[1][2] It is a

disubstituted phenol featuring both a bromine and a chlorine atom on the benzene ring.

Table 1: Chemical Identifiers and Structural Information
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Identifier Value

IUPAC Name 5-bromo-2-chlorophenol[1]

CAS Number 183802-98-4[1][3][4]

Molecular Formula C₆H₄BrClO[1][4][5]

Molecular Weight 207.45 g/mol [1][4][5]

Canonical SMILES C1=CC(=C(C=C1Br)O)Cl[1]

InChI Key UEVFFMZHGNYDKM-UHFFFAOYSA-N[1][5]

Synonyms
2-Chloro-5-bromophenol, 3-Bromo-6-

chlorophenol[1]

Table 2: Physicochemical Properties

Property Value Source

Appearance
Colorless crystals / Light

yellow powder
[3][6]

Melting Point 46-47 °C / 55-58 °C [4][7]

Boiling Point 234.9 ± 20.0 °C at 760 mmHg [3][4]

Density 1.8 ± 0.1 g/cm³ [4]

Flash Point 95.9 ± 21.8 °C [4]

LogP 3.13 [4]

Synthesis and Experimental Protocol
5-Bromo-2-chlorophenol can be synthesized with high yield via the demethylation of 5-

bromo-2-chloroanisole using boron tribromide (BBr₃) as the demethylating agent.[3][8][9] This

method is highly efficient and regioselective, cleaving the methyl-ether bond without affecting

the halogen substituents on the aromatic ring.[9]

Objective: To synthesize 5-Bromo-2-chlorophenol from 5-bromo-2-chloroanisole.
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Materials:

5-bromo-2-chloroanisole (18.26 g, 82.4 mmol)

Boron tribromide (BBr₃) (8.2 mL, 84.9 mmol)

Dichloromethane (DCM) (45 mL)

2N Sodium Hydroxide (NaOH) solution

2N Hydrochloric Acid (HCl)

tert-Butyl methyl ether (TBME)

Anhydrous Sodium Sulfate (Na₂SO₄)

Ice

Procedure:

A solution of 5-bromo-2-chloroanisole (18.26 g, 82.4 mmol) in dichloromethane (45 mL) is

prepared in a round-bottom flask.

The flask is cooled to 0-5 °C using an ice bath.

Boron tribromide (8.2 mL, 84.9 mmol) is added dropwise to the solution under stirring.[3][8]

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred continuously for 4 hours.[3][8]

Upon completion, the reaction mixture is carefully poured into a pre-cooled mixture of 2N

NaOH and ice.

The resulting mixture is washed twice with tert-butyl methyl ether (TBME).[3][8]

The aqueous phase is separated and acidified to a suitable pH using 2N HCl.

The acidified aqueous phase is then extracted twice with TBME.[3][8]
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All organic phases are combined and dried over anhydrous Na₂SO₄.

The solvent is evaporated under reduced pressure to yield the final product, 5-bromo-2-
chlorophenol, as colorless crystals.[3][8]

Yield: 16.35 g (95%).[3]
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Reaction Setup

Reaction

Work-up & Isolation

Dissolve 5-bromo-2-chloroanisole
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Cool solution to 0-5 °C

Add BBr₃ dropwise

Stir at room temperature
for 4 hours

Pour into cold 2N NaOH/ice

Wash with TBME (x2)

Acidify aqueous phase
with 2N HCl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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